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Compound of Interest

Compound Name: Sodium ionophore VI

Cat. No.: B1682100

Technical Support Center: Sodium lonophore VI
Electrodes

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
non-Nernstian responses with Sodium lonophore VI-based ion-selective electrodes (ISEs).

Troubleshooting Guide: Non-Nernstian Response

A non-Nernstian response is characterized by a slope significantly deviating from the
theoretical ~59 mV per decade change in concentration for a monovalent ion like Na+ at 25°C.
[1][2][3] A low slope is a common issue.[1] This guide provides a systematic approach to
identifying and resolving the root cause of such deviations.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting a non-Nernstian
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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